Cas no 62290-47-5 (Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester)

Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester structure
62290-47-5 structure
Product Name:Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester
CAS No:62290-47-5
MF:C15H13BrO3
MW:321.165923833847
CID:450634
PubChem ID:60373137
Update Time:2025-04-19

Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester
    • methyl 4-[(4-bromophenyl)methoxy]benzoate
    • AKOS008408654
    • A1-05404
    • Methyl 4-((4-bromobenzyl)oxy)benzoate
    • methyl 4-[(4-bromobenzyl)oxy]benzoate
    • DTXSID30733894
    • 62290-47-5
    • Inchi: 1S/C15H13BrO3/c1-18-15(17)12-4-8-14(9-5-12)19-10-11-2-6-13(16)7-3-11/h2-9H,10H2,1H3
    • InChI Key: NUVMTNRDLRFDFM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)COC1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 320.00479
  • Monoisotopic Mass: 320.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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